N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(4-isopropylphenoxy)acetamide
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Description
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(4-isopropylphenoxy)acetamide is a useful research compound. Its molecular formula is C21H23FN2O4 and its molecular weight is 386.423. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anti-Inflammatory Activity
A study on the synthesis of novel compounds with potential anti-inflammatory activity highlighted the development of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides. These compounds, through various synthetic reactions, demonstrated significant anti-inflammatory activities, suggesting their potential therapeutic application in treating inflammation-related disorders (K. Sunder & Jayapal Maleraju, 2013).
Antibacterial Applications
Research on isoxazolinyl oxazolidinones, closely related to the structural motif of N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(4-isopropylphenoxy)acetamide, has revealed their potent in vitro antibacterial activity against various resistant Gram-positive and Gram-negative bacteria. The study underlines the importance of these compounds in addressing the need for new antibiotics amid growing antimicrobial resistance (V. Varshney et al., 2009).
Antimicrobial Potential
Another investigation into thiazolidin-4-one derivatives showcased their synthesis and evaluation for antimicrobial activity. These compounds, designed around a similar chemical scaffold, exhibited notable in vitro antibacterial and antifungal activities, emphasizing their potential as broad-spectrum antimicrobial agents (B. A. Baviskar, S. S. Khadabadi, & S. Deore, 2013).
Polymorphism and Drug Formulation
The study of linezolid's polymorphism provides critical insights into the pharmaceutical development of oxazolidinone antibiotics. This research focused on characterizing different polymorphic forms of linezolid, which is structurally related to the compound . Understanding these forms is crucial for optimizing drug formulations and enhancing therapeutic efficacy (E. Maccaroni et al., 2008).
Properties
IUPAC Name |
N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O4/c1-14(2)15-3-9-18(10-4-15)27-13-20(25)23-11-19-12-24(21(26)28-19)17-7-5-16(22)6-8-17/h3-10,14,19H,11-13H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGHUETFDCOTLLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NCC2CN(C(=O)O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.